AI Limit: NMI vs Mutagenic Small-Molecule Nitrosamines
N-Nitroso-desmethyl-clarithromycin carries an EMA-established Acceptable Intake (AI) limit of 1,500 ng/day and is classified as NMI (Non-Mutagenic Impurity) [1]. In contrast, the most commonly regulated small-molecule nitrosamines have far lower AI limits: NDMA at 96 ng/day and NDEA at 26.5 ng/day, reflecting their potent mutagenic and carcinogenic potential [2]. Even within the NDSRI class, compounds assigned to CPCA Category 1 (e.g., N-nitroso-desmethyl-tramadol) carry an AI of only 18 ng/day [1]. The 1,500 ng/day limit for N-nitroso-desmethyl-clarithromycin is derived using SAR/read-across and weight-of-evidence approaches from N-nitroso-desmethyl-azithromycin, which demonstrated negative in vivo mutagenicity results [3]. This AI value places the compound at the ICH M7 Threshold of Toxicological Concern (TTC) for non-mutagenic impurities, meaning it can be controlled according to ICH Q3A/Q3B guidelines rather than requiring compound-specific mutagenic impurity controls [1].
| Evidence Dimension | Regulatory Acceptable Intake (AI) Limit |
|---|---|
| Target Compound Data | 1,500 ng/day (EMA NMI classification; FDA Category 4 NDSRI) |
| Comparator Or Baseline | NDMA: 96 ng/day; NDEA: 26.5 ng/day; N-nitroso-desmethyl-tramadol (CPCA Cat 1): 18 ng/day |
| Quantified Difference | 15.6-fold higher AI vs NDMA; 57-fold higher AI vs NDEA; 83-fold higher AI vs Category 1 NDSRIs |
| Conditions | EMA Appendix 1 (EMA/307633/2024 Rev. 5), July 2024; FDA RAIL Guidance, August 2023; ICH M7(R2) framework |
Why This Matters
The 1,500 ng/day AI limit fundamentally changes the control strategy and analytical sensitivity requirements: methods need only achieve quantification at levels consistent with ICH Q3A/Q3B thresholds rather than the sub-ppb LOQ required for 18–96 ng/day mutagens, directly impacting instrument selection, method development cost, and batch release testing burden.
- [1] EMA/CMDh. Appendix 1 – Acceptable Intakes (AIs) Established for N-Nitrosamines. N-nitroso-desmethyl-clarithromycin: NMI, AI = 1500 ng/day. Nitrosamines.usp.org, July 2024. View Source
- [2] ICH M7(R2) / Conscio Pharma. Nitrosamine Allowable Intake Limits: NDMA = 96.0 ng/day, NDEA = 26.5 ng/day. View Source
- [3] USP Nitrosamines Forum. EMA Appendix 1 Update – Negative in vivo results of N-nitroso-desmethyl-azithromycin used for AI setting of N-nitroso-desmethyl-clarithromycin (=NMI). Nitrosamines.usp.org, July 2024. View Source
